(9Z,11E)-13-Hydroxy-9,11-octadecadienoic acid

• CAS No.: 18104-45-5
• Product Name: (9Z,11E)-13-Hydroxy-9,11-octadecadienoic acid
• Molecular Formula: C45H52N4O18
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (9Z,11E)-13-hydroxyoctadeca-9,11-dienoic acid
• Standard InChI: InChI=1S/C18H32O3/c1-2-3-11-14-17(19)15-12-9-7-5-4-6-8-10-13-16-18(20)21/h7,9,12,15,17,19H,2-6,8,10-11,13-14,16H2,1H3,(H,20,21)/b9-7-,15-12+
• Standard InChIKey: HNICUWMFWZBIFP-BSZOFBHHSA-N
• Isomeric SMILES: CCCCCC(/C=C/C=C\CCCCCCCC(=O)O)O
• SMILES: CCCCCC(C=CC=CCCCCCCCC(=O)O)O
• Canonical SMILES: CCCCCC(C=CC=CCCCCCCCC(=O)O)O
• Description: Coriolic acid, also known as coriolate or 13-HODD, belongs to the class of organic compounds known as lineolic acids and derivatives. These are derivatives of lineolic acid. Lineolic acid is a polyunsaturated omega-6 18 carbon long fatty acid, with two CC double bonds at the 9- and 12-positions. Coriolic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Coriolic acid has been primarily detected in urine. Within the cell, coriolic acid is primarily located in the membrane (predicted from logP) and cytoplasm. Coriolic acid can be converted into 13-oxo-9Z, 11E-ode.; 13-HODE is a HODE that consists of 9Z,11E-octadecadienoic acid carrying a 13-hydroxy substituent. It has a role as a metabolite. It is a conjugate acid of a 13-HODE(1-).
• Synonyms: 13-HODD; 13-HODE; 13-hydroxy-9,11-octadecadienoic acid; 13-hydroxy-9,11-octadecadienoic acid, (E,E)-isomer; 13-hydroxy-9,11-octadecadienoic acid, (E,Z)-isomer; 13-hydroxy-9,11-octadecadienoic acid, (R)-(E,Z)-isomer; 13-hydroxy-9,11-octadecadienoic acid, (S)-(E,Z)-isomer; 13-hydroxy-9,11-octadecadienoic acid, (Z,E)-isomer; 13-hydroxyoctadecadienoic acid; 13-LOX
• PubChem Compound: 5282947
• Last Modified: Nov 11 2021